1-(6-Chloropyridin-3-yl)propan-1-one
Cat. No. B1358015
Key on ui cas rn:
872088-03-4
M. Wt: 169.61 g/mol
InChI Key: UEASVECCOHTXTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:15][OH:16].[CH3:1][O-:2].[Cl:4][c:5]1[cH:6][cH:7][c:8]([C:11]([CH2:12][CH3:13])=[O:14])[cH:9][n:10]1.[Na+:3]>>[CH3:1][O:2][c:5]1[cH:6][cH:7][c:8]([C:11]([CH2:12][CH3:13])=[O:14])[cH:9][n:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C[O-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCC(=O)c1ccc(Cl)nc1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
CCC(=O)c1ccc(OC)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
